Methyl 2-chloro-3-hydroxy-4-iodobenzoate

• IUPAC Name: methyl 2-chloro-3-hydroxy-4-iodobenzoate
• InChI: InChI=1S/C8H6ClIO3/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3,11H,1H3
• InChI Key: VIHYXVWPMQNPLA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)I)O)Cl
• Molecular Formula: C8H6ClIO3
• Molecular Weight: 312.49 g/mol
• CAS No.: 2097137-43-2

Description

“Methyl 2-chloro-3-hydroxy-4-iodobenzoate” is an organic compound with the molecular formula C8H6ClIO3. It has a molecular weight of 312.49.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C8H6ClIO3/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3,11H,1H3.

Physical And Chemical Properties Analysis

“this compound” has a predicted boiling point of 310.1±42.0 °C and a predicted density of 1.955±0.06 g/cm3. Its pKa is predicted to be 6.22±0.15.

Mechanism of Action

Mode of Action

It is known that the aryl-iodide functionality of similar compounds may undergo coupling reactions .

Biochemical Pathways

Similar compounds have been shown to display biological effects such as anti-inflammatory, anti-fungal, and process signaling .

Result of Action

Similar compounds have been shown to have various biological effects .

Action Environment

The action of Methyl 2-chloro-3-hydroxy-4-iodobenzoate can be influenced by various environmental factors. For instance, it is known to be light sensitive and should be stored away from oxidizing agents .

Advantages and Limitations for Lab Experiments

Methyl 2-chloro-3-hydroxy-4-iodobenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize. It also has a wide range of applications in the fields of medicine, chemistry, and biotechnology. However, there are some limitations to using this compound in laboratory experiments. This compound is a relatively unstable compound and can degrade over time. In addition, it is difficult to accurately measure the concentrations of this compound in solution due to its low solubility in water.

Future Directions

The potential applications of Methyl 2-chloro-3-hydroxy-4-iodobenzoate are vast and the possibilities for further research are numerous. Possible future directions include further research into the mechanism of action of this compound, the development of new methods for synthesizing this compound, and the evaluation of this compound for use in medical, chemical, and biotechnological applications. Additionally, further research could be conducted into the potential toxicity of this compound, the effects of this compound on the environment, and the development of new methods for measuring the concentrations of this compound in solution.

Synthesis Methods

Methyl 2-chloro-3-hydroxy-4-iodobenzoate can be synthesized through a variety of methods. One of the most common methods is the reaction of 2-chloro-4-iodobenzoic acid with methyl alcohol in the presence of a catalytic amount of a strong acid such as sulfuric acid. This reaction yields this compound as the major product and other by-products such as 2-chloro-3-hydroxy-4-iodobenzoic acid and methyl iodide.

Scientific Research Applications

Methyl 2-chloro-3-hydroxy-4-iodobenzoate has been studied for its potential applications in the fields of medicine, chemistry, and biotechnology. In the medical field, this compound has been studied for its potential use as an antimicrobial agent. It has also been studied for its potential use as an anti-inflammatory and anti-cancer agent. In the field of chemistry, this compound has been studied for its potential use as a catalyst in organic synthesis. In the field of biotechnology, this compound has been studied for its potential use as a reagent in gene cloning and protein expression.

Safety and Hazards

The safety information for “Methyl 2-chloro-3-hydroxy-4-iodobenzoate” indicates that it should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C. The compound is labeled with the signal word “Warning” and is associated with hazard statements H315, H319, and H335.